5-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol

Specification

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 5-methoxy-2-[(2-methoxyethylamino)methyl]phenol
• Standard InChI: InChI=1S/C11H17NO3/c1-14-6-5-12-8-9-3-4-10(15-2)7-11(9)13/h3-4,7,12-13H,5-6,8H2,1-2H3
• Standard InChI Key: VSRDPJXPZCNEKJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=C(C=C(C=C1)OC)O

Introduction

Chemical Structure and Nomenclature

The systematic IUPAC name, 5-methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol, reflects its substitution pattern. The phenolic core (C₆H₅OH) is modified at the 5-position with a methoxy group (-OCH₃) and at the 2-position with a [(2-methoxyethyl)amino]methyl moiety (-CH₂NH-CH₂CH₂OCH₃). This configuration confers amphiphilic properties, balancing hydrophilic (phenolic hydroxyl, ether linkages) and hydrophobic (aromatic ring) regions.

Molecular Formula: C₁₁H₁₇NO₃
Molecular Weight: 211.26 g/mol (calculated from atomic masses).
Structural Features:

• Aromatic ring with electron-donating substituents (methoxy and hydroxyl groups) that influence electronic distribution.

• Flexible (2-methoxyethyl)amino side chain capable of hydrogen bonding and conformational adaptation.

Comparisons to related compounds, such as 2-methoxy-5-methylphenol (MW 138.16 g/mol) and 2-methoxy-5-[methyl(phenyl)amino]phenol (MW 229.27 g/mol), highlight how side-chain modifications alter molecular weight and polarity.

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 5-methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol likely involves multi-step reactions, drawing from methodologies used for analogous phenolic derivatives.

Step 1: Nitro Reduction
A patent detailing the synthesis of 2-amino-5-methoxymethyl-phenol provides a template. Starting with a nitro precursor, catalytic hydrogenation (e.g., H₂/Pd-C) reduces the nitro group to an amine. For the target compound, a nitro intermediate at the 2-position could be reduced to introduce the aminomethyl group.

Step 2: Reductive Amination
The (2-methoxyethyl)amino side chain may be introduced via reductive amination. For example, reacting 2-aminomethyl-5-methoxyphenol with 2-methoxyethylaldehyde in the presence of a reducing agent like sodium cyanoborohydride (NaBH₃CN).

Example Protocol:

• Intermediate Preparation: Synthesize 5-methoxy-2-nitrobenzaldehyde via nitration and methoxylation.

• Reduction: Reduce the nitro group to an amine using H₂/Pd-C.

• Schiff Base Formation: React the amine with 2-methoxyethylaldehyde to form an imine.

• Reduction: Reduce the imine to a secondary amine using NaBH₃CN.

Industrial Production

Scale-up processes would optimize reaction conditions for yield and purity. Continuous flow reactors, as mentioned in industrial methods for related compounds, could enhance efficiency. Key parameters include:

Parameter	Optimal Condition
Temperature	50–70°C
pH	7.5–8.5
Catalyst	Pd/C (1–2 wt%)
Reaction Time	4–6 hours

Physicochemical Properties

While experimental data for the target compound is sparse, predictions can be made using group contribution methods and comparisons to analogs.

Predicted Properties:

• Solubility: Moderate in polar solvents (e.g., ethanol, DMSO) due to hydroxyl and ether groups.

• Melting Point: Estimated 120–140°C (based on phenolic analogs).

• pKa: Phenolic hydroxyl ≈ 10; amine pKa ≈ 9.5.

Spectroscopic Characteristics:

• IR: Broad O-H stretch (~3300 cm⁻¹), C-O-C stretch (~1100 cm⁻¹), and N-H bend (~1600 cm⁻¹).

• NMR: Aromatic protons (δ 6.5–7.5 ppm), methoxy signals (δ 3.3–3.8 ppm), and CH₂ groups (δ 2.5–3.2 ppm).

Chemical Reactivity

The compound’s reactivity is governed by its functional groups:

Oxidation

The phenolic hydroxyl group is susceptible to oxidation, forming quinones under strong oxidizing conditions (e.g., KMnO₄). This reactivity is exploitable in polymer synthesis or dye formation.

Electrophilic Substitution

The electron-rich aromatic ring undergoes electrophilic substitution (e.g., nitration, sulfonation) at the 4- and 6-positions, guided by directing effects of the hydroxyl and methoxy groups.

Side-Chain Modifications

The (2-methoxyethyl)amino group can participate in alkylation or acylation reactions, enabling further functionalization. For example, reaction with acetic anhydride would acetylate the amine.